Cas no 845781-02-4 ((3,4-difluorophenyl)(4-ethylphenyl)methanone)

Technical Introduction: (3,4-Difluorophenyl)(4-ethylphenyl)methanone is a fluorinated aromatic ketone characterized by its distinct molecular structure, featuring both difluorophenyl and ethylphenyl substituents. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine atoms enhances its stability and reactivity, making it suitable for selective functionalization and cross-coupling reactions. The ethyl group further contributes to its lipophilicity, which may be advantageous in applications requiring controlled solubility or binding properties. Its well-defined structure and purity make it a reliable choice for research and industrial processes demanding precise molecular frameworks.
(3,4-difluorophenyl)(4-ethylphenyl)methanone structure
845781-02-4 structure
Product Name:(3,4-difluorophenyl)(4-ethylphenyl)methanone
CAS No:845781-02-4
MF:C15H12F2O
MW:246.251991271973
MDL:MFCD06201558
CID:989486
PubChem ID:2758281
Update Time:2025-06-07

(3,4-difluorophenyl)(4-ethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3,4-difluorophenyl)(4-ethylphenyl)methanone
    • (3,4-difluorophenyl)-(4-ethylphenyl)methanone
    • 3,4-Difluoro-4'-ethylbenzophenone
    • 845781-02-4
    • DTXSID40374257
    • MFCD06201558
    • AKOS009338677
    • (3,4-Difluoro-phenyl)-(4-ethyl-phenyl)-methanone
    • MDL： MFCD06201558
    • Inchi： 1S/C15H12F2O/c1-2-10-3-5-11(6-4-10)15(18)12-7-8-13(16)14(17)9-12/h3-9H,2H2,1H3
    • InChI Key： IKAXVIMYHKRLJF-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CC)=O)F

Computed Properties

  • Exact Mass: 246.08600
  • Monoisotopic Mass: 246.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.179
  • Boiling Point: 349.3°C at 760 mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.54
  • PSA: 17.07000
  • LogP: 3.75820

(3,4-difluorophenyl)(4-ethylphenyl)methanone Security Information

(3,4-difluorophenyl)(4-ethylphenyl)methanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(3,4-difluorophenyl)(4-ethylphenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022794-5g
3,4-Difluoro-4'-ethylbenzophenone
 845781-02-4 97%
5g
 ￡818.00 2022-02-28
Fluorochem
022794-25g
3,4-Difluoro-4'-ethylbenzophenone
 845781-02-4 97%
25g
 ￡2295.00 2022-02-28
Fluorochem
022794-1g
3,4-Difluoro-4'-ethylbenzophenone
 845781-02-4 97%
1g
 ￡340.00 2022-02-28
abcr
AB166798-1 g
3,4-Difluoro-4'-ethylbenzophenone, 97%; .
 845781-02-4 97%
1 g
 €615.50 2023-07-20
abcr
AB166798-2 g
3,4-Difluoro-4'-ethylbenzophenone, 97%; .
 845781-02-4 97%
2 g
 €1,065.20 2023-07-20
abcr
AB166798-5 g
3,4-Difluoro-4'-ethylbenzophenone, 97%; .
 845781-02-4 97%
5 g
 €1,845.60 2023-07-20
abcr
AB166798-1g
3,4-Difluoro-4'-ethylbenzophenone, 97%; .
 845781-02-4 97%
1g
 €614.70 2025-03-19
abcr
AB166798-2g
3,4-Difluoro-4'-ethylbenzophenone, 97%; .
 845781-02-4 97%
2g
 €1064.00 2025-03-19
abcr
AB166798-5g
3,4-Difluoro-4'-ethylbenzophenone, 97%; .
 845781-02-4 97%
5g
 €1843.90 2025-03-19
A2B Chem LLC
AC36063-1g
3,4-Difluoro-4'-ethylbenzophenone
 845781-02-4 97%
1g
 $423.00 2024-04-19

(3,4-difluorophenyl)(4-ethylphenyl)methanone Related Literature

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